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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B12401964

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 249, also known by its Colour Index name C.l. Acid Red 249, is a weak acid azo dye
utilized in the textile and leather industries.[1] Its application in leather dyeing is valued for
achieving vibrant red shades. This document provides detailed application notes and
experimental protocols for the use of Acid Red 249 in leather dyeing processes, intended for a
scientific and research-oriented audience. The protocols and data presented are a synthesis of
available information on Acid Red 249 and analogous acid dyes used in leather tanning.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Acid Red 249 is
essential for its effective and safe application in leather dyeing.
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Property Value Reference
C.l. Name Acid Red 249 [2]
C.I. Number 18134 [2]
CAS Number 6416-66-6 [1]
Molecular Formula C29H20CIN3Naz2010S3 [1]
Molecular Weight 748.11 g/mol [1]
Chemical Class Azo [1]
Appearance Dark red powder [3]

. Soluble in water; slightly
Solubility . [3]
soluble in ethanol.

Mechanism of Dyeing: Dye-Collagen Interaction

The dyeing of leather with Acid Red 249 is predicated on the ionic interaction between the
anionic dye molecules and the cationic sites on the collagen fibers of the leather. Under acidic
conditions, the amino groups (-NHz) present in the collagen's protein structure become
protonated, acquiring a positive charge (-NHs*). Acid Red 249, with its sulfonate groups (-
S0s7), is anionic and is consequently attracted to these positively charged sites on the leather
substrate. The fixation of the dye is primarily achieved through the formation of strong ionic
bonds. Weaker forces, such as hydrogen bonds and van der Waals forces, also contribute to
the overall dye-fiber affinity and fastness properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Acid Red 249 for
Leather Dyeing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401964#using-acid-red-249-for-leather-dyeing-
processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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